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Compound of Interest

Compound Name: DBCO-SS-PEG4-Biotin

Cat. No.: B12421345

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and optimal buffer conditions for the

successful conjugation of DBCO-SS-PEG4-Biotin to azide-containing molecules via copper-

free click chemistry, also known as Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC).

Introduction
DBCO-SS-PEG4-Biotin is a versatile reagent for the biotinylation of molecules containing an

azide group. This conjugation reaction is highly efficient and specific, proceeding rapidly under

mild, biocompatible conditions without the need for a cytotoxic copper catalyst[1][2][3]. The

reaction forms a stable triazole linkage[1][3]. The inclusion of a polyethylene glycol (PEG4)

spacer enhances the hydrophilicity of the conjugate, and the disulfide (SS) bond within the

linker allows for cleavage of the biotin moiety under reducing conditions. This technology is

widely used in bioconjugation, drug delivery, and various life science applications.

Optimal Buffer Conditions
The efficiency of the DBCO-azide conjugation is influenced by several factors, including pH,

temperature, and the composition of the reaction buffer. The following table summarizes the
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optimal conditions for this reaction.

Parameter Recommended Conditions Notes

pH 7.0 - 9.0

The reaction is efficient within

this range. A common choice is

phosphate-buffered saline

(PBS) at pH 7.4.

Temperature 4°C - 37°C

Reactions are faster at higher

temperatures. For sensitive

biomolecules, the reaction can

be performed at 4°C overnight.

Buffers
PBS, HEPES,

Carbonate/Bicarbonate, Borate

Use non-amine and non-azide

containing buffers to avoid side

reactions.

Additives Generally not required

The reaction is highly efficient

without the need for catalysts

or other additives.

Solvent Aqueous buffers

DBCO-SS-PEG4-Biotin should

first be dissolved in a water-

miscible organic solvent like

DMSO or DMF before being

added to the aqueous reaction

buffer.

Experimental Workflow
The following diagram illustrates the general workflow for the conjugation of DBCO-SS-PEG4-
Biotin to an azide-containing molecule.
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Preparation

Conjugation
Purification (Optional)

Analysis
Prepare Azide-Molecule

in Reaction Buffer

Mix Azide-Molecule and
DBCO-SS-PEG4-Biotin

Dissolve DBCO-SS-PEG4-Biotin
in DMSO/DMF

Incubate at RT (4-12h)
or 4°C (overnight)

Purify Conjugate
(e.g., Desalting, Dialysis)

If required

Characterize Conjugate

Directly if pure enough
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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